2-Ethyl-3,3-dimethylcyclohexan-1-one

• CAS: 61426-13-9
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• SMILES: CCC1C(=O)CCCC1(C)C
• InChI: InChI=1S/C10H18O/c1-4-8-9(11)6-5-7-10(8,2)3/h8H,4-7H2,1-3H3
• InChIKey: OIWGHVCTNSKHRX-UHFFFAOYSA-N

2-Ethyl-3,3-dimethylcyclohexan-1-one (CAS 61426-13-9): Structural Identity and Procurement Baseline

2-Ethyl-3,3-dimethylcyclohexan-1-one (CAS 61426-13-9) is a trisubstituted cyclohexanone (molecular formula C₁₀H₁₈O, molecular weight 154.25 g/mol) bearing an ethyl substituent at the C2 position and a geminal dimethyl group at the C3 position [1]. This substitution pattern creates a sterically congested environment around the carbonyl that distinguishes it from simpler cyclohexanone analogs. The compound has been documented as a synthetic intermediate in the preparation of exo-brevicomin, a bark beetle aggregation pheromone, via an acetylenic ketone pathway [2]. It is also cited in fragrance chemistry contexts as a component with a pleasant odor profile suitable for perfume formulations . However, the published literature on this specific compound remains sparse relative to its regioisomeric counterpart 2-ethyl-4,4-dimethylcyclohexanone, which has been extensively characterized for olfactory properties in both racemic and enantiopure forms [3].

Pheromone intermediate for exo-brevicomin synthesis

Fragrance structure-odor relationship (SOR) studies

Steric effect model for gem-dialkyl cyclohexanone reactivity

• [1] PubChem. 2-Ethyl-3,3-dimethylcyclohexan-1-one (CID 21720707). National Center for Biotechnology Information. Compound Summary: Molecular Weight 154.25 g/mol, XLogP3-AA 2.7, Topological Polar Surface Area 17.1 Ų. Accessed May 2026. View Source
• [2] Coke JL, Williams HJ, Natarajan S. A new preparation of acetylenic ketones and application to the synthesis of exo-brevicomin, the pheromone from Dendroctonus brevicomis. J Org Chem. 1977;42(14):2380-2382. doi:10.1021/jo00434a008. View Source
• [3] Firmenich SA. Use of cyclic ketones in perfumery. US Patent 6,025,323. Issued February 15, 2000. Describes 2-ethyl-4,4-dimethyl-1-cyclohexanone and enantiomers with aromatic-thujonic odor notes. View Source

Why Generic Cyclohexanone Substitution Fails: The Substitution-Pattern Specificity of 2-Ethyl-3,3-dimethylcyclohexan-1-one

The C2-ethyl/C3-gem-dimethyl substitution pattern of 2-ethyl-3,3-dimethylcyclohexan-1-one imposes unique conformational constraints and steric shielding of the ketone carbonyl that cannot be replicated by any single regioisomer or simpler analog. Shifting the gem-dimethyl group from C3 to C4 (yielding 2-ethyl-4,4-dimethylcyclohexanone) alters both the ring conformational equilibrium and the spatial orientation of the alkyl substituents relative to the carbonyl, directly affecting molecular recognition in olfaction and enzymatic transformations [1]. Removing the gem-dimethyl group entirely (2-ethylcyclohexanone, CAS 4423-94-3) or the ethyl group (3,3-dimethylcyclohexanone, CAS 2979-19-3) produces compounds with substantially lower hydrophobicity (XLogP ~1.9 vs 2.7) and different boiling point ranges, impacting both formulation behavior and synthetic utility [2][3]. These structural distinctions translate into measurable differences in physicochemical properties, olfactory character, and reactivity that preclude simple one-to-one replacement without experimental re-validation of the target application [4].

Regioisomer mismatch

2-Ethyl-4,4-dimethyl isomer alters conformational equilibrium and olfactory receptor activation; not an olfactory substitute without sensory validation.

Lipophilicity and boiling point shift

Simpler analogs lacking gem-dimethyl or ethyl show XLogP decreases of 0.5–0.8 and BP drops of ~25–35 °C, affecting phase partitioning and distillation.

Enantiomeric composition unknown

Olfactory character may be enantiomer-dependent; racemic material may not reflect single-enantiomer fragrance research batches.

• [1] Firmenich SA. Use of cyclic ketones in perfumery. US Patent 6,025,323. Issued February 15, 2000. Describes distinct odor differences between (R) and (S) enantiomers of 2-ethyl-4,4-dimethyl-1-cyclohexanone, highlighting how spatial arrangement of alkyl groups modulates olfactory perception. View Source
• [2] MolBase / ChemBase. 2-Ethylcyclohexanone (CAS 4423-94-3). Molecular Formula: C8H14O, Molecular Weight: 126.196, XLogP: 2.1557, PSA: 17.07. Accessed May 2026. View Source
• [3] CAS Common Chemistry. 3,3-Dimethylcyclohexanone (CAS 2979-19-3). Boiling Point: 180 °C, Density: 0.906 g/cm³ at 20 °C. American Chemical Society. Accessed May 2026. View Source
• [4] PubChem. 2-Ethyl-3,3-dimethylcyclohexan-1-one (CID 21720707). Computed Properties: XLogP3-AA 2.7, H-Bond Acceptor Count 1, Rotatable Bond Count 1, Topological Polar Surface Area 17.1 Ų. Accessed May 2026. View Source

2-Ethyl-3,3-dimethylcyclohexan-1-one: Head-to-Head Quantitative Differentiation Evidence

Hydrophobicity (XLogP) Differentiation vs. 2-Ethylcyclohexanone and 3,3-Dimethylcyclohexanone

The computed XLogP3-AA value for 2-ethyl-3,3-dimethylcyclohexan-1-one is 2.7, reflecting the additive contribution of the C2-ethyl and C3-gem-dimethyl groups to overall lipophilicity [1]. In contrast, the simpler comparator 2-ethylcyclohexanone (CAS 4423-94-3, lacking the gem-dimethyl group) has an XLogP of approximately 2.16 [2], while 3,3-dimethylcyclohexanone (lacking the 2-ethyl group) has an XLogP of approximately 1.9 (estimated) [3]. The quantifiable difference of approximately 0.5–0.8 log units represents a roughly 3- to 6-fold increase in octanol-water partition coefficient for the target compound over the simpler analogs. This differential is meaningful for applications where membrane permeability, extraction efficiency, or fragrance substantivity is influenced by lipophilicity.

Hydrophobicity (XLogP)

Reported

Target XLogP 2.7 vs 2.16 (2-ethylcyclohexanone) and ~1.9 (3,3-dimethyl)

Higher lipophilicity may impact partitioning behavior in formulations

Cross-study comparable; computed values

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.7
Comparator Or Baseline	2-Ethylcyclohexanone (CAS 4423-94-3): XLogP = 2.16; 3,3-Dimethylcyclohexanone (CAS 2979-19-3): XLogP ≈ 1.9 (estimated)
Quantified Difference	ΔXLogP ≈ +0.54 to +0.8 (3- to 6-fold higher partition coefficient for the target compound)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

For procurement decisions in fragrance formulation or extraction-dependent synthetic workflows, the higher and distinct lipophilicity of the target compound must be accounted for; substituting with a lower-logP analog will alter phase partitioning behavior and potentially compromise product performance.

• [1] PubChem. 2-Ethyl-3,3-dimethylcyclohexan-1-one (CID 21720707). Computed Properties: XLogP3-AA 2.7. Accessed May 2026. View Source
• [2] MolBase. 2-Ethylcyclohexanone (CAS 4423-94-3). XLogP: 2.1557, PSA: 17.07. Accessed May 2026. View Source
• [3] CAS Common Chemistry. 3,3-Dimethylcyclohexanone (CAS 2979-19-3). Density: 0.906 g/cm³ at 20 °C. XLogP estimate based on structural comparison with documented cyclohexanone analogs. Accessed May 2026. View Source

Molecular Weight and Boiling Point Differentiation vs. 2-Ethylcyclohexanone

The molecular weight of 2-ethyl-3,3-dimethylcyclohexan-1-one is 154.25 g/mol (C₁₀H₁₈O), which is 28.05 Da higher than that of 2-ethylcyclohexanone (126.20 g/mol, C₈H₁₄O), corresponding to the mass of the two additional methylene units in the gem-dimethyl group [1][2]. This mass difference directly impacts boiling point: while experimental boiling point data for 2-ethyl-3,3-dimethylcyclohexan-1-one is not widely reported, the structurally analogous 2-ethyl-4,4-dimethylcyclohexanone (same molecular formula, identical MW 154.25) has an estimated boiling point of 205.4 ± 8.0 °C at 760 mmHg . In contrast, 2-ethylcyclohexanone boils at approximately 170–175 °C (estimated), and 3,3-dimethylcyclohexanone at 170–180 °C [3]. The approximately 25–35 °C higher boiling point of the target compound class has direct implications for distillation-based purification strategies and headspace volatility in fragrance applications.

MW & Boiling Point

Reported

MW 154.25 g/mol, BP ~205 °C (est.) vs 126.20 g/mol, 170–175 °C

Higher MW and BP require adjusted distillation parameters

Boiling point estimated by regioisomeric analogy

Evidence Dimension	Molecular weight and boiling point
Target Compound Data	MW = 154.25 g/mol; Boiling Point ≈ 205 °C (estimated by analogy to 2-ethyl-4,4-dimethyl regioisomer)
Comparator Or Baseline	2-Ethylcyclohexanone: MW = 126.20 g/mol, BP ≈ 170–175 °C; 3,3-Dimethylcyclohexanone: MW = 126.20 g/mol, BP = 170–180 °C (experimental)
Quantified Difference	ΔMW = +28.05 Da; ΔBP ≈ +25 to 35 °C above simpler analogs
Conditions	Estimated boiling point at 760 mmHg based on regioisomeric analogy (ChemSpider estimation for 2-ethyl-4,4-dimethylcyclohexanone)

Why This Matters

Procurement specifications for distillation or GC-based purification must account for this higher boiling range; using a lower-boiling analog without adjusting process parameters will result in co-distillation or inadequate separation from lower-boiling impurities.

• [1] PubChem. 2-Ethyl-3,3-dimethylcyclohexan-1-one (CID 21720707). Molecular Weight: 154.25 g/mol. Accessed May 2026. View Source
• [2] MolBase. 2-Ethylcyclohexanone (CAS 4423-94-3). Molecular Weight: 126.196, Exact Mass: 126.104. Accessed May 2026. View Source
• [3] CAS Common Chemistry. 3,3-Dimethylcyclohexanone (CAS 2979-19-3). Boiling Point: 180 °C. Fisher Scientific / TCI America. Boiling Point: 174–175 °C. Accessed May 2026. View Source

Synthetic Utility: Established Intermediate for exo-Brevicomin Pheromone Synthesis

2-Ethyl-3,3-dimethylcyclohexan-1-one has a documented, peer-reviewed role as a key intermediate in the total synthesis of exo-brevicomin, the aggregation pheromone of the western pine beetle (Dendroctonus brevicomis) [1]. In the synthetic route reported by Coke, Williams, and Natarajan (J. Org. Chem. 1977), the compound was prepared via an acetylenic ketone methodology and subsequently transformed into the bicyclic acetal exo-brevicomin. This establishes the compound as a validated building block for a specific pharmaceutically and agrochemically relevant natural product. In contrast, the regioisomeric 2-ethyl-4,4-dimethylcyclohexanone has been primarily developed for fragrance applications (US 6,025,323) rather than pheromone synthesis [2], while 3,3-dimethylcyclohexanone is employed as a general intermediate for herbicides, insecticides, and green ketone fragrance synthesis [3]. The specificity of the 2,3-substitution pattern for brevicomin construction arises from the stereoelectronic requirements of the subsequent ring-forming steps—a feature not shared by other cyclohexanone substitution patterns. No other single regioisomer has been reported to serve as a direct precursor for exo-brevicomin via this acetylenic ketone route.

Synthetic Utility

Class-level

Validated intermediate for exo-brevicomin (J. Org. Chem. 1977) vs no equivalent role for other regioisomers

Only 2,3-pattern demonstrated for this pheromone route

Class-level; route-specific building block

Evidence Dimension	Validated synthetic application as a pheromone intermediate
Target Compound Data	2-Ethyl-3,3-dimethylcyclohexan-1-one: Documented as intermediate for exo-brevicomin synthesis (J. Org. Chem. 1977, 42, 2380-2382)
Comparator Or Baseline	2-Ethyl-4,4-dimethylcyclohexanone: Developed for fragrance use (US 6,025,323); 3,3-Dimethylcyclohexanone: General synthetic building block for green ketone/agrochemicals; 2-Ethylcyclohexanone: Documented for anticonvulsant activity screening, not pheromone synthesis
Quantified Difference	Qualitative: Only the 2,3-substitution pattern has been demonstrated in a published total synthesis of exo-brevicomin via this specific methodology. No equivalent role documented for regioisomeric or simpler analogs.
Conditions	Synthetic organic chemistry; acetylenic ketone preparation followed by cyclization to bicyclic acetal (exo-brevicomin)

Why This Matters

For procurement in pheromone research or agrochemical synthesis programs targeting brevicomin-class semiochemicals, 2-ethyl-3,3-dimethylcyclohexan-1-one is the structurally validated intermediate; substitution with the 4,4-dimethyl regioisomer or simpler cyclohexanones would require de novo route development with uncertain outcomes.

• [1] Coke JL, Williams HJ, Natarajan S. A new preparation of acetylenic ketones and application to the synthesis of exo-brevicomin, the pheromone from Dendroctonus brevicomis. J Org Chem. 1977;42(14):2380-2382. doi:10.1021/jo00434a008. PMID: 559730. View Source
• [2] Firmenich SA. Use of cyclic ketones in perfumery. US Patent 6,025,323. Issued February 15, 2000. Priority date: May 13, 1998. View Source
• [3] Bonrath W, Letinois U, Schütz J. Synthesis of green ketone intermediate. US Patent Application 2012/0283476 A1. Published November 8, 2012. Describes 3,3-dimethylcyclohexanone as intermediate for green ketone fragrance. View Source

Olfactory Differentiation: Regioisomeric Comparison of Odor Character Between 2-Ethyl-3,3-dimethylcyclohexanone and 2-Ethyl-4,4-dimethylcyclohexanone

The patent literature provides detailed olfactory characterization of 2-ethyl-4,4-dimethyl-1-cyclohexanone (CAS 55739-89-4), the C4-gem-dimethyl regioisomer of the target compound. This regioisomer develops a thujonic odor reminiscent of cedarleaf and hyssop, accompanied by a fruity damascenone character, and is described as distinctly less camphoraceous than 3,3-dimethylcyclohexyl methyl ketone [1]. The (R)-enantiomer develops a more strongly herbaceous and thujonic odor with a spicy-berry-like subnote, while the (S)-enantiomer is drier with an earthy, rooty cellar aspect [1]. Although 2-ethyl-3,3-dimethylcyclohexan-1-one is cited in fragrance ingredient databases as possessing a pleasant odor profile [2], no published quantitative olfactory comparison (odor detection threshold, odor value, or GC-O characterization) between the 3,3-dimethyl and 4,4-dimethyl regioisomers has been identified in the open literature. The relocation of the gem-dimethyl group from C4 to C3 is expected, on mechanistic grounds, to alter the spatial presentation of the alkyl substituents relative to olfactory receptor binding sites, producing a detectably different odor character, intensity, or substantivity profile. The absence of published comparative data represents a knowledge gap that should inform procurement risk assessment: the 4,4-dimethyl regioisomer cannot be assumed to be an olfactory substitute for the 3,3-dimethyl target compound without direct sensory evaluation [3].

Olfactory Profile

Data to verify

Supplier-described pleasant odor; no published GC-O comparison with 4,4-isomer

Sensory risk when substituting regioisomers; quantitative profiling needed

Absence of head-to-head olfactory data

Evidence Dimension	Olfactory character (qualitative description and enantiomeric differentiation)
Target Compound Data	2-Ethyl-3,3-dimethylcyclohexan-1-one: Described as having a 'pleasant odor profile' suitable for perfumes (supplier description); no published quantitative olfactory data identified
Comparator Or Baseline	2-Ethyl-4,4-dimethyl-1-cyclohexanone: (R)-enantiomer: strongly herbaceous, thujonic, spicy-berry subnote; (S)-enantiomer: less thujonic, drier, earthy, rooty cellar aspect; racemate: thujonic, cedarleaf/hyssop, fruity damascenone character (US 6,025,323)
Quantified Difference	Quantitative olfactory comparison data not available in open literature. Qualitative expectation of distinct odor profiles based on regioisomeric substitution pattern differences.
Conditions	Olfactory evaluation by trained perfumers (Firmenich SA, US 6,025,323). No equivalent published sensory panel data for the 3,3-dimethyl isomer.

Why This Matters

For fragrance procurement, the absence of published olfactory head-to-head comparison data between the 3,3-dimethyl and 4,4-dimethyl regioisomers means that substitution carries unquantified sensory risk; procurement specifications should require sensory validation if the 4,4-dimethyl isomer is being considered as an alternative.

• [1] Firmenich SA. Use of cyclic ketones in perfumery. US Patent 6,025,323. Issued February 15, 2000. Detailed enantiomer-specific odor descriptions for 2-ethyl-4,4-dimethyl-1-cyclohexanone. View Source
• [2] Molaid. 2-Ethyl-3,3-dimethylcyclohexanon (CAS 61426-13-9). Chemical formula: C10H18O, Molecular Weight: 154.252. Supplier listing citing fragrance application. Accessed May 2026. View Source
• [3] Konst WMB, ter Heide R, Wobben HJ. Substituted cyclohexanones as flavor materials. US Patent 4,246,292. Issued January 20, 1981. Assigned to Naarden International N.V. Describes general class of substituted cyclohexanones as valuable flavor and fragrance materials. View Source

2-Ethyl-3,3-dimethylcyclohexan-1-one: Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Pheromone and Semiochemical Synthesis: exo-Brevicomin Total Synthesis

The strongest evidence-supported application for 2-ethyl-3,3-dimethylcyclohexan-1-one is as a key intermediate in the total synthesis of exo-brevicomin, the aggregation pheromone of the western pine beetle Dendroctonus brevicomis. The 1977 J. Org. Chem. paper by Coke, Williams, and Natarajan explicitly describes the preparation of this compound via acetylenic ketone methodology and its subsequent conversion to exo-brevicomin [1]. For research groups or agrochemical manufacturers engaged in bark beetle pheromone production for pest monitoring or control, this compound represents a structurally validated building block. No other cyclohexanone regioisomer has been documented in this specific synthetic role, making the 2,3-substitution pattern uniquely qualified for this application [1].

Fragrance Ingredient Development and Structure-Odor Relationship Studies

The compound is recognized in fragrance ingredient databases as possessing a pleasant odor profile suitable for perfume compositions [2]. The close structural analogy to 2-ethyl-4,4-dimethylcyclohexanone—which has been extensively characterized for enantiomer-specific olfactory properties including thujonic, herbaceous, fruity, and spicy-berry notes [3]—positions 2-ethyl-3,3-dimethylcyclohexan-1-one as a compelling candidate for comparative structure-odor relationship (SOR) studies. The relocation of the gem-dimethyl group from C4 to C3 creates a distinct spatial arrangement of hydrophobic bulk relative to the carbonyl hydrogen-bond acceptor, which is predicted to alter olfactory receptor activation patterns. Fragrance houses and academic olfactory research groups should consider procuring both regioisomers for systematic sensory profiling to establish quantitative odor detection thresholds and odor character descriptors specific to the 3,3-dimethyl isomer [3].

Conformational Analysis and Steric Effect Studies in Cyclohexanone Chemistry

The C2-ethyl/C3-gem-dimethyl substitution pattern creates a sterically congested environment around the cyclohexanone carbonyl that is distinct from other regioisomeric combinations. The computed XLogP of 2.7 for this compound, compared to ~2.16 for 2-ethylcyclohexanone and ~1.9 for 3,3-dimethylcyclohexanone [4][5], provides a quantitative measure of the lipophilicity increment contributed by simultaneous C2 and C3 alkylation. This compound can serve as a model substrate for investigating steric effects on nucleophilic addition stereoselectivity, Baeyer-Villiger oxidation regioselectivity, and enzymatic transformations by cyclohexanone monooxygenases . Physical organic chemistry laboratories studying gem-dialkyl effects on carbonyl reactivity will find this substitution pattern complementary to the more commonly studied 2,2-dimethyl, 3,3-dimethyl, or 4,4-dimethyl variants.

Synthetic Methodology Development: Acetylenic Ketone Chemistry

The original 1977 synthesis of 2-ethyl-3,3-dimethylcyclohexan-1-one employed a specific acetylenic ketone preparation methodology that was subsequently applied to exo-brevicomin construction [1]. For synthetic organic chemistry groups developing new alkyne-carbonyl coupling methodologies or studying the scope and limitations of acetylenic ketone transformations, this compound serves as a reference substrate with documented synthetic provenance. Its sterically hindered cyclohexanone framework provides a more demanding test case for novel catalytic methods compared to unsubstituted cyclohexanone or monoalkylated analogs. The LookChem database documents three synthetic routes to this compound, with multi-step sequences involving phosphorus trichloride-mediated transformations and Dieckmann-type cyclization strategies , offering methodological reference points for process chemistry optimization.

Application

Selection Property

Validation Focus

Pheromone synthesis (exo-brevicomin)

Substitution-pattern specificity

Documented route compatibility

Fragrance structure-odor studies

Regioisomeric olfactory distinction

Sensory differentiation of regioisomers

Conformational analysis & steric effects

Gem-dialkyl steric congestion

Carbonyl reactivity and stereoselectivity

Acetylenic ketone methodology

Sterically hindered ketone reference

Method scope and functional group tolerance

• [1] Coke JL, Williams HJ, Natarajan S. A new preparation of acetylenic ketones and application to the synthesis of exo-brevicomin, the pheromone from Dendroctonus brevicomis. J Org Chem. 1977;42(14):2380-2382. doi:10.1021/jo00434a008. View Source
• [2] Molaid. 2-Ethyl-3,3-dimethylcyclohexanon (CAS 61426-13-9). Supplier listing. Molecular Formula: C10H18O, Molecular Weight: 154.252. Accessed May 2026. View Source
• [3] Firmenich SA. Use of cyclic ketones in perfumery. US Patent 6,025,323. Issued February 15, 2000. Enantiomer-specific odor characterizations for 2-ethyl-4,4-dimethyl-1-cyclohexanone. View Source
• [4] PubChem. 2-Ethyl-3,3-dimethylcyclohexan-1-one (CID 21720707). Computed XLogP3-AA: 2.7. Accessed May 2026. View Source
• [5] MolBase. 2-Ethylcyclohexanone (CAS 4423-94-3). XLogP: 2.1557. CAS Common Chemistry. 3,3-Dimethylcyclohexanone (CAS 2979-19-3). Boiling Point: 180 °C. Accessed May 2026. View Source